Cas no 29852-26-4 (Benzo[a]pyrene,5-(chloromethyl)- (9CI))

• Product Name: Benzo[a]pyrene,5-(chloromethyl)- (9CI)
• CAS No: 29852-26-4
• MF: C₂₁H₁₃Cl
• MW: 300.78092455864
• CID: 269951
• PubChem ID: 34746
• Update Time: 2025-04-19

Benzo[a]pyrene,5-(chloromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,5-(chloromethyl)- (9CI)
• 5-(chloromethyl)benzo[a]pyrene
• 5-(Chloromethyl)benzo[pqr]tetraphene
• benzo[a]pyrene, 5-(chloromethyl)-
• 29852-26-4
• BENZO(a)PYRENE, 5-(CHLOROMETHYL)-
• 5-(CHLOROMETHYL)BENZO(A)PYRENE
• 9YU4TQ8XNG
• 5-Chloromethylbenzo(a)pyrene
• CCRIS 2522
• UNII-9YU4TQ8XNG
• DTXSID60183969
• 5-CHLOROMETHYLBENZO[A]PYRENE
• BRN 5561657

• Inchi： 1S/C21H13Cl/c22-12-16-10-15-6-3-5-13-8-9-18-17-7-2-1-4-14(17)11-19(16)21(18)20(13)15/h1-11H,12H2
• InChI Key： WFAJDSVQAGXSMA-UHFFFAOYSA-N
• SMILES： ClCC1C=C2C=CC=C3C=CC4=C5C=CC=CC5=CC=1C4=C23

Computed Properties

• Exact Mass: 300.07069
• Monoisotopic Mass: 300.070578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.4

Experimental Properties

• Density: 1.344
• Boiling Point: 521.9°Cat760mmHg
• Flash Point: 243.6°C
• Refractive Index: 1.851
• PSA: 0